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Introduction
Gold-Indium (Au-In) based materials are an emerging class of shape memory alloys (SMAs)

with potential applications in various fields, including biomedical devices, micro-actuators, and

high-temperature sensors. Like other SMAs, Au-In alloys exhibit the shape memory effect and

superelasticity, which are driven by a reversible martensitic phase transformation.[1] This

document provides a detailed overview of Au-In based SMAs, including their fundamental

properties, potential applications, and generalized protocols for their synthesis and

characterization.

Fundamental Properties of Au-In Shape Memory
Alloys
The shape memory effect in Au-In alloys is governed by a thermoelastic martensitic

transformation from a high-temperature parent phase (austenite) to a low-temperature phase

(martensite).[1] The austenite phase in gold-based alloys typically has a cubic crystal structure,
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while the martensite phase possesses a lower symmetry structure, such as tetragonal or

orthorhombic.[1][2]

Phase Transformations and Crystal Structures
The transformation between austenite and martensite is characterized by four critical

temperatures:

Ms (Martensite start): The temperature at which the transformation from austenite to

martensite begins on cooling.

Mf (Martensite finish): The temperature at which the transformation to martensite is complete

on cooling.

As (Austenite start): The temperature at which the reverse transformation from martensite to

austenite begins on heating.

Af (Austenite finish): The temperature at which the transformation to austenite is complete on

heating.[3]

These transformation temperatures are highly sensitive to the alloy composition. The crystal

structure of pure gold is face-centered cubic (FCC).[4] Alloying with indium can lead to the

formation of various intermetallic phases with different crystal structures, and the specific phase

that undergoes the martensitic transformation determines the shape memory properties.

Potential Applications
The unique properties of Au-In SMAs make them attractive for a range of applications:

Biomedical Devices: Gold's biocompatibility and high radiopacity make Au-In SMAs

promising candidates for implantable devices such as stents, orthodontic wires, and bone

clamps.[2][5] The shape memory effect can be utilized for self-deploying structures within the

body.

Micro-Electro-Mechanical Systems (MEMS): As actuators in MEMS, Au-In thin films can

provide high force and displacement at small scales, suitable for micro-valves, micro-pumps,

and micro-grippers.
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High-Temperature Applications: Gold alloys are known for their excellent oxidation and

corrosion resistance, suggesting potential for Au-In SMAs in high-temperature sensors and

actuators where other SMAs might degrade.[6]

Data Presentation
Transformation Temperatures of Selected Au-Based
SMAs

Alloy
System

Composit
ion (at.%)

Ms (°C) Mf (°C) As (°C) Af (°C)
Referenc
e

Au-Cd
46.5 - 50

Cd
30 to 100 - - - [7]

Au-Cu-Al
50Au-

37Cu-13Al
- - - - [2]

Au-Cu-Al
50Au-

36Cu-14Al
- - - - [2]

Note: Specific transformation temperatures for Au-In SMAs are not readily available in the cited

literature and require experimental determination.

Mechanical Properties of Selected Au-Based SMAs
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Alloy
System

Compositio
n (mol%)

Ultimate
Tensile
Strength
(MPa)

Elongation
(%)

Phase
Compositio
n

Reference

Au-Cu-Al
50Au–38Cu–

12Al
~450 ~18

M-phase + α-

fcc
[2]

Au-Cu-Al
50Au–37Cu–

13Al
~400 ~10

M-phase + α-

fcc
[2]

Au-Cu-Al
50Au–36Cu–

14Al
~350 ~8

M-phase + α-

fcc
[2]

Ti-Au-Ta Ti-4Au-20Ta ~600 - β-phase [5]

Ti-Au-Ta Ti-4Au-30Ta ~737 -
β-phase +

Ti3Au
[5]

Note: The mechanical properties of Au-In SMAs are expected to be highly dependent on

composition and processing and need to be experimentally determined.

Experimental Protocols
The following are generalized protocols for the synthesis and characterization of Au-In based

shape memory alloys. Specific parameters should be optimized based on the target

composition and desired properties.

Synthesis of Au-In Alloys
Objective: To prepare bulk Au-In alloy samples with a homogeneous composition.

Method: Arc Melting

Material Preparation: Obtain high-purity gold (99.99%) and indium (99.99%) in the desired

atomic or weight percentages.

Alloy Preparation:
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Weigh the constituent metals to achieve the target composition.

Place the metals in a water-cooled copper hearth of an arc melting furnace.

Evacuate the furnace chamber to a high vacuum (e.g., < 10-4 mbar) and then backfill with

a high-purity inert gas (e.g., Argon).

Melt the metals using a non-consumable tungsten electrode.

To ensure homogeneity, re-melt the resulting alloy button several times, flipping the button

between each melting step.

Homogenization:

Seal the as-cast alloy button in a quartz ampoule under a partial pressure of argon.

Heat treat the ampoule at a high temperature (e.g., 700-800 °C) for an extended period

(e.g., 24-72 hours) to homogenize the composition and microstructure.

Quench the ampoule in ice water to retain the high-temperature phase.

Method: Sputter Deposition (for thin films)

Target Preparation: Prepare a composite or alloy target with the desired Au-In composition.

Substrate Preparation: Clean and prepare a suitable substrate (e.g., silicon wafer, glass

slide).

Deposition:

Mount the target and substrate in a sputter deposition system.

Evacuate the chamber to a high vacuum.

Introduce a sputtering gas (e.g., Argon).

Apply power to the target to initiate sputtering and deposit a thin film of the Au-In alloy onto

the substrate. The substrate can be heated to control the film's crystallinity.[8]
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Annealing: Post-deposition annealing in a controlled atmosphere may be required to achieve

the desired crystalline phase and shape memory properties.[8]

Characterization of Au-In Alloys
Objective: To determine the phase transformation temperatures, crystal structure, and

mechanical properties of the synthesized Au-In alloys.

Protocol 1: Differential Scanning Calorimetry (DSC)

Purpose: To determine the martensitic transformation temperatures (Ms, Mf, As, Af).

Procedure:

Prepare a small, clean sample (typically 5-10 mg) from the homogenized alloy.

Place the sample in an aluminum or graphite DSC pan.

Place the sample and a reference pan in the DSC instrument.

Heat the sample to a temperature well above the expected Af temperature (e.g., 150 °C)

at a controlled rate (e.g., 10 °C/min).

Cool the sample to a temperature well below the expected Mf temperature (e.g., -50 °C) at

the same controlled rate.

Heat the sample again to complete the thermal cycle.

Analyze the resulting heat flow versus temperature curve to identify the endothermic and

exothermic peaks corresponding to the martensitic and reverse transformations. The onset

and peak temperatures of these transformations are used to determine Ms, Mf, As, and Af.

Protocol 2: X-ray Diffraction (XRD)

Purpose: To identify the crystal structures of the austenite and martensite phases.

Procedure:

Prepare a flat, polished sample of the Au-In alloy.
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To analyze the austenite phase, ensure the sample is at a temperature above Af. A heated

stage on the XRD instrument may be necessary.

To analyze the martensite phase, cool the sample to a temperature below Mf using a

cooling stage.

Mount the sample in an X-ray diffractometer.

Perform a 2θ scan over a relevant angular range (e.g., 20-100 degrees).

Analyze the resulting diffraction pattern by comparing the peak positions and intensities to

known crystal structures in crystallographic databases (e.g., ICDD). This will allow for the

identification of the phases present and the determination of their lattice parameters.[9]

Protocol 3: Tensile Testing

Purpose: To evaluate the mechanical properties, including ultimate tensile strength,

elongation, and superelastic behavior.

Procedure:

Machine dog-bone shaped tensile specimens from the homogenized alloy according to

standard specifications (e.g., ASTM E8).

Mount the specimen in a universal testing machine equipped with an extensometer and a

temperature-controlled chamber.

To test the shape memory effect, cool the specimen to below Mf, apply a tensile strain,

unload, and then heat above Af while measuring the strain recovery.

To test for superelasticity, heat the specimen to a temperature above Af, apply a tensile

strain, and then unload, measuring the strain recovery upon unloading.

Conduct tensile tests to failure at different temperatures to determine the ultimate tensile

strength and elongation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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